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Compound of Interest

Compound Name: (R)-1-BET762 carboxylic acid

Cat. No.: B10800863

FOR IMMEDIATE RELEASE

An In-depth Technical Guide on (R)-I-BET762 Carboxylic Acid for Researchers, Scientists,
and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of (R)-I-BET762 carboxylic
acid, a potent and selective inhibitor of the Bromodomain and Extra-Terminal (BET) family of
proteins, with a primary focus on its application in biomedical research and drug discovery.

Core Quantitative Data

A summary of the key quantitative data for (R)-I-BET762 carboxylic acid is presented below.

Property Value Reference(s)
Molecular Weight 396.8 g/mol [1]
Molecular Formula C20H17CIN4Os3 [1]
BRD4 plCso 5.1 (2]

Introduction to (R)-I-BET762 Carboxylic Acid

(R)-I-BET762 carboxylic acid is the R-enantiomer of I-BET762 carboxylic acid and a key
chemical probe for studying the biological functions of BET proteins, particularly BRD4.[2] It
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acts as a competitive inhibitor by binding to the acetyl-lysine recognition pockets of
bromodomains, thereby displacing them from chromatin and disrupting downstream
transcriptional programs. This molecule serves as a crucial warhead for the development of
Proteolysis Targeting Chimeras (PROTACS), which are designed to induce the targeted
degradation of BET proteins.[2]

BRD4 Signaling Pathway

BRDA4 is a critical epigenetic reader that plays a pivotal role in regulating gene expression. It
functions by recognizing and binding to acetylated lysine residues on histones, which leads to
the recruitment of the Positive Transcription Elongation Factor b (P-TEFb). P-TEFD, in turn,
phosphorylates the C-terminal domain of RNA Polymerase Il (Pol 1), promoting transcriptional
elongation and the expression of target genes, including oncogenes like c-Myc. The inhibition
of BRD4 by molecules such as (R)-I-BET762 carboxylic acid disrupts this cascade, leading to
the suppression of key inflammatory and cancer-related genes.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/Targets/Ligands%20for%20Target%20Protein%20for%20PROTAC.html
https://www.benchchem.com/product/b10800863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Nucleus
Acetylated Histones |————fecuits g f | recn s RNA Poly: | j—uanseit bes p| Target Genes (e.g., c-Myc) |—anscr iption MRNA
inibits binding ‘% \ ) \ ) \ )} \ )

>

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

AlphaScreen Assay Workflow
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PROTAC Synthesis Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b10800863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

